Mosapride impurity 10

Core Science & Biosynthesis

An In-depth Technical Guide to Mosapride Impurity 10: Chemical Structure, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical development and manufacturing, the identification, characterization, and control of impurities are of paramount importance to ensure the safety and efficacy of drug products. Mosapride, a gastroprokinetic agent that acts as a selective 5-HT4 receptor agonist, is widely used for the treatment of various gastrointestinal disorders. As with any synthesized active pharmaceutical ingredient (API), mosapride is susceptible to the presence of impurities that may arise from the manufacturing process, degradation of the drug substance, or interaction with excipients. This technical guide provides a comprehensive overview of a specific impurity, Mosapride Impurity 10, focusing on its chemical identity, potential synthetic and degradation pathways, analytical methodologies for its detection and quantification, and a preliminary toxicological assessment.

Chemical Structure and Molecular Properties

Mosapride Impurity 10 has been identified as 4-Amino-5-chloro-2-hydroxybenzoic acid .[1] This compound is a substituted benzoic acid derivative with the following key structural features: an amino group at position 4, a chloro group at position 5, and a hydroxyl group at position 2 of the benzene ring.

Property	Value	Source
IUPAC Name	4-Amino-5-chloro-2-hydroxybenzoic acid	[1]
CAS Number	21386-95-8	[1]
Molecular Formula	C₇H₆ClNO₃	[1]
Molecular Weight	187.58 g/mol	[1]

A two-dimensional representation of the chemical structure of Mosapride Impurity 10 is provided below.

Caption: Chemical structure of Mosapride Impurity 10.

Potential Synthesis and Degradation Pathways

Understanding the origin of an impurity is crucial for implementing effective control strategies. Mosapride Impurity 10 can potentially be formed through two primary routes: as a synthetic intermediate or as a degradation product of mosapride.

Synthetic Pathway

While a direct synthetic route for Mosapride Impurity 10 is not extensively detailed in publicly available literature, its structure suggests a plausible synthesis starting from 4-aminosalicylic acid. A patent for the synthesis of a related compound, 4-amino-5-chloro-2-methoxybenzoic acid, provides a strong indication of the potential chemical transformations involved.[2] A proposed synthetic pathway for Mosapride Impurity 10 is outlined below.

Caption: Proposed degradation pathway of mosapride to Impurity 10.

Analytical Methodologies

The accurate detection and quantification of Mosapride Impurity 10 are essential for quality control during drug manufacturing. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the most suitable analytical techniques for this purpose.

High-Performance Liquid Chromatography (HPLC)

A validated reversed-phase HPLC method with UV detection can be developed for the routine analysis of Mosapride Impurity 10.

Proposed HPLC Method Parameters:

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good retention and separation for aromatic carboxylic acids.
Mobile Phase	A: 0.1% Phosphoric acid in waterB: Acetonitrile	A gradient elution will be necessary to separate the more polar impurity from the less polar mosapride.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Detection	UV at an appropriate wavelength (e.g., 270-280 nm)	Based on the chromophores present in the molecule.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Column Temperature	30 °C	To ensure reproducible retention times.

Experimental Protocol: HPLC Method Validation

A comprehensive validation of the HPLC method should be performed according to the International Council for Harmonisation (ICH) guidelines, including the following parameters:

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as mosapride, other impurities, and degradation products.

• Linearity: Establish a linear relationship between the concentration of the analyte and the detector response over a defined range.

• Range: The range of the method should be established based on the linearity, accuracy, and precision studies.

• Accuracy: Determine the closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies of spiked samples.

• Precision: Evaluate the variability of the results under different conditions (repeatability, intermediate precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: Assess the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

For the identification and confirmation of trace levels of Mosapride Impurity 10, LC-MS/MS is the preferred technique due to its high sensitivity and selectivity. [3][4][5][6] Proposed LC-MS/MS Method Parameters:

Parameter	Recommended Condition
Ionization Source	Electrospray Ionization (ESI), positive or negative mode
Mass Analyzer	Triple Quadrupole or High-Resolution Mass Spectrometer
Scan Mode	Multiple Reaction Monitoring (MRM) for quantification

Toxicological Assessment

Mosapride Impurity 10 is a substituted benzoic acid. Studies on benzoic acid and its derivatives have shown a potential for genotoxicity at high concentrations in in vitro studies. [7][8][9]For instance, some studies have indicated that benzoic acid can induce chromosomal aberrations and sister chromatid exchanges in human peripheral blood lymphocytes. [7][8][9]However, the relevance of these in vitro findings to in vivo human exposure needs to be carefully evaluated.

For a more definitive toxicological assessment, a combination of in silico predictions and in vitro assays is recommended.

In Silico Toxicity Prediction:

Various computational models can be used to predict the potential toxicity of a chemical based on its structure. [10][11][12][13]These models can provide initial insights into potential endpoints such as mutagenicity, carcinogenicity, and organ toxicity.

In Vitro Toxicity Assays:

• Ames Test (Bacterial Reverse Mutation Assay): To assess the mutagenic potential of the impurity.

• In Vitro Micronucleus Test or Chromosomal Aberration Test in Mammalian Cells: To evaluate the potential for clastogenicity.

The results from these assessments will help in establishing a safe limit for this impurity in the final drug product, in accordance with regulatory guidelines.

Conclusion

Mosapride Impurity 10, identified as 4-Amino-5-chloro-2-hydroxybenzoic acid, is a critical substance to monitor and control during the manufacturing and storage of mosapride. This technical guide has provided a detailed overview of its chemical properties, plausible synthetic and degradation pathways, and robust analytical methodologies for its detection and quantification. While a complete toxicological profile is not yet established, a preliminary assessment based on structural alerts and data from related compounds suggests that further investigation into its genotoxic potential is warranted. By implementing the analytical strategies and considering the potential formation pathways outlined in this guide, pharmaceutical manufacturers can ensure the quality, safety, and efficacy of their mosapride-containing products.

References

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• Yılmaz, S., Ünal, F., & Yüzbaşıoğlu, D. (2009). The in vitro genotoxicity of benzoic acid in human peripheral blood lymphocytes. PubMed. [Link]

• Wang, Y., et al. (2007). [Determination of mosapride in human plasma by high performance liquid chromatography tandem mass spectrometry]. PubMed. [Link]

• Gayathri, S. B., & Kamaraj, P. (2014). Genotoxicity of benzene and soluble benzene substituted organic compounds in mammals-A review. International Journal of Pharmaceutical Science and Health Care, 4(4).
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• Kumar, A., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 5209.
• Karavoltsos, S., et al. (2018). Development and Validation of an HPLC-DAD Method for the Simultaneous Extraction and Quantification of Bisphenol-A, 4-Hydroxybenzoic Acid, 4-Hydroxyacetophenone and Hydroquinone in Bacterial Cultures of Lactococcus lactis. Molecules, 23(2), 358.
• ChemicalBook. (n.d.). 4-AMINO-5-CHLORO-2-ETHOXYBENZOIC ACID.
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Comprehensive Technical Guide: Specifications, Characterization, and Analytical Control of Mosapride Citrate Impurity 10 Reference Standards

Introduction

Mosapride citrate is a selective 5-hydroxytryptamine-4 (5-HT4) receptor agonist widely utilized as a gastroprokinetic agent for the treatment of functional dyspepsia, gastroesophageal reflux disease (GERD), and irritable bowel syndrome[1]. During the synthesis, formulation, and shelf-life of the active pharmaceutical ingredient (API), various process-related impurities and degradation products can emerge. Regulatory bodies (ICH, FDA, EMA) mandate the strict analytical control of these related substances to ensure patient safety.

Because pharmacopeial monographs (such as USP, EP, or JP) may not exhaustively list all proprietary synthetic byproducts, impurity naming often defaults to manufacturer-specific catalog designations. "Impurity 10" is a critical reference standard utilized in the quality control of Mosapride Citrate, designated by several leading reference standard manufacturers[2].

Chemical Identity and Mechanistic Origin

In the commercial supply chain, "Mosapride Impurity 10" typically refers to specific structural entities depending on the reference standard manufacturer's catalog:

• C₁₂H₁₃Cl₂NO₄ (MW 306.14): A dichloro-intermediate or degradant associated with the benzamide moiety[2].

• 4-Amino-5-chloro-2-hydroxybenzoic acid (C₇H₆ClNO₃, MW 187.58): A des-ethyl degradation product or unreacted starting material precursor[3].

Causality of Formation: Mosapride is synthesized via the coupling of a substituted benzoic acid derivative with a morpholine intermediate (e.g., via reductive amination using p-fluorobenzaldehyde and ethanolamine, followed by condensation)[4]. Impurity 10 (as the substituted benzoic acid derivative) typically arises from incomplete alkylation during the ethoxylation step of the 2-hydroxybenzoic acid precursor. Alternatively, it can form as a degradant via ether cleavage (de-ethylation) under harsh acidic or basic stress conditions during API storage.

Synthetic and degradation pathways illustrating the origin of Mosapride Impurity 10.

Reference Standard Specifications and Acceptance Criteria

To utilize Impurity 10 as a quantitative reference standard for HPLC/UPLC analysis, it must undergo rigorous qualification to establish its absolute purity via a mass balance approach. The specifications below ensure the material acts as a self-validating system for downstream API testing.

Parameter	Analytical Technique	Acceptance Criteria	Scientific Rationale
Appearance	Visual Inspection	White to off-white powder	Confirms macroscopic physical state and absence of charring.
Identification (NMR)	¹H and ¹³C NMR	Conforms to structure	Validates carbon framework and proton environments.
Identification (MS)	LC-ESI-MS/MS	m/z matches theoretical mass	Confirms exact molecular weight and isotopic distribution.
Identification (IR)	FT-IR (ATR)	Matches reference spectrum	Identifies functional groups (amide, ether, halogen).
Chromatographic Purity	HPLC-UV / UPLC-PDA	≥ 99.0% (Area %)	Ensures absence of secondary organic impurities.
Water Content	Karl Fischer Titration	≤ 1.0% w/w	Accounts for ambient moisture in the mass balance equation.
Residual Solvents	GC-FID (Headspace)	Complies with ICH Q3C	Quantifies volatile organic impurities from synthesis.
Residue on Ignition	Thermogravimetric Analysis	≤ 0.1% w/w	Ensures absence of inorganic salts or metal catalysts.
Assay (Mass Balance)	Calculated	≥ 98.0% w/w	Absolute purity = Chromatographic Purity × (100 - Water - Solvents - ROI) / 100.

Experimental Protocols: Analytical Control & Characterization

Structural Elucidation Protocol

Objective: To unequivocally confirm the structure of the Impurity 10 reference standard prior to its use in API batch release.

• Sample Preparation: Dissolve 5 mg of Impurity 10 in 0.5 mL of deuterated dimethyl sulfoxide (DMSO-d₆) containing 0.03% TMS as an internal standard.

  • Causality: DMSO-d₆ is selected because benzamide and benzoic acid derivatives exhibit strong intermolecular hydrogen bonding. DMSO effectively solvates these bonds, preventing line broadening in the NMR spectrum and ensuring sharp, resolvable peaks.

• NMR Acquisition: Acquire ¹H NMR at 400 MHz and ¹³C NMR at 100 MHz.

• LC-MS/MS Analysis: Inject 5 µL of a 10 µg/mL solution into a Q-TOF mass spectrometer using electrospray ionization in positive mode (ESI+).

  • Causality: High-resolution mass spectrometry (HRMS) provides the exact mass with < 5 ppm error, confirming the elemental composition. The collision-induced dissociation (CID) fragmentation pattern validates the presence of the chloro-substituted aromatic ring.

HPLC-UV Method for Impurity Quantification in Mosapride Citrate API

This stability-indicating method is adapted from validated protocols for Mosapride related substances to ensure baseline separation of all key process impurities[4][5].

• Column: Octadecylsilane (C18) chemically bonded silica, 150 mm × 4.6 mm, 5 µm particle size (e.g., Inertsil ODS-3V).

• Mobile Phase A: 20 mM Ammonium acetate buffer (pH adjusted to 5.3 ± 0.05 with glacial acetic acid)[5].

• Mobile Phase B: Acetonitrile : Methanol (85:15 v/v)[5].

• Elution Mode: Gradient elution.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 274 nm.

  • Causality: 274 nm represents the isosbestic point for Mosapride and its benzamide-derived impurities, ensuring uniform response factors and accurate external standard quantification[6].

• Column Temperature: 25°C.

Step-by-Step Execution:

• System Suitability Solution: Prepare a solution containing 1 mg/mL of Mosapride Citrate and 5 µg/mL of Impurity 10 in the diluent (Methanol:Water)[4].

• Test Solution: Accurately weigh and dissolve Mosapride Citrate API to a concentration of 1 mg/mL.

• Reference Solution: Prepare a standard solution of Impurity 10 at 0.1% of the API concentration (1 µg/mL).

• System Suitability Criteria (Self-Validation): Inject the suitability solution. The resolution ( Rs​ ) between Mosapride and Impurity 10 must be > 1.5. The theoretical plates for the Mosapride peak must be ≥ 2000, and the tailing factor ≤ 1.5[6].

• Analysis: Inject the blank, reference solution, and test solution. Calculate the % w/w of Impurity 10 using the external standard method.

Analytical workflow for the HPLC quantification of Impurity 10 in Mosapride Citrate.

Trustworthiness & Scientific Integrity in Impurity Profiling

The analytical control of Impurity 10 is not merely a compliance exercise but a critical toxicological parameter. Aromatic amines and substituted benzoic acids can occasionally trigger structural alerts for mutagenicity. According to ICH M7 guidelines, if Impurity 10 contains an unshielded aromatic amine (depending on the exact des-alkylated structure), it must be evaluated using in silico tools (e.g., Derek Nexus, Sarah Nexus). If flagged as a Potential Mutagenic Impurity (PMI), the specification limit must be tightened from the standard ICH Q3A qualification threshold (0.15%) to the Threshold of Toxicological Concern (TTC) based on the maximum daily dose of Mosapride.

References

• Pharmaffiliates. "Mosapride Citrate-impurities".
• Daicel Pharma Standards. "Mosapride Impurities Manufacturers & Suppliers". daicelpharmastandards.com.
• Axios Research. "Des-4-fluorobenzyl Mosapride-d5 - CAS - 1246814-79-8". axios-research.com.
• Clearsynth. "Mosapride Impurity 10 | CAS No. 21386-95-8". clearsynth.com.
• Google Patents.
• Google Patents.
• International Journal of Institutional Pharmacy and Life Sciences. "DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR SIMULTANEOUS DETERMINATION OF RELATED SUBSTANCES OF S (-) PANTOPRAZOLE AND MOSAPRIDE CITRATE IN CAPSULE DOSAGE FORM". ijipls.co.in.

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Protocols & Analytical Methods

Application Note: A Validated LC-MS/MS Protocol for the Trace Analysis of Mosapride Impurity 10 in Bulk Drug Substance

Abstract

This application note presents a highly sensitive and selective Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the determination of Mosapride Impurity 10 (4-Amino-5-chloro-2-hydroxybenzoic acid) at trace levels in mosapride active pharmaceutical ingredient (API). The control of pharmaceutical impurities is a critical requirement mandated by regulatory bodies such as the International Council for Harmonisation (ICH) to ensure drug safety and efficacy.[1][2][3] This protocol addresses the analytical challenge posed by the significant polarity difference between the basic mosapride molecule and the acidic Impurity 10. A method utilizing Electrospray Ionization (ESI) in negative ion mode was developed, providing excellent retention and peak shape for the impurity, while a complementary positive-ion mode method confirms the parent compound. The protocol details sample preparation, optimized chromatographic conditions, and specific Multiple Reaction Monitoring (MRM) parameters, establishing a robust framework for quality control and regulatory compliance in drug manufacturing.

Introduction and Scientific Rationale

Mosapride is a gastroprokinetic agent that acts as a selective 5-HT4 receptor agonist, enhancing gastrointestinal motility.[4][5] During the synthesis and storage of the mosapride drug substance, various impurities can arise from starting materials, intermediates, or degradation.[6] Regulatory guidelines, specifically ICH Q3A(R2), require that impurities present above a certain threshold (e.g., 0.05% to 0.1%) be reported and identified.[1][7]

Mosapride Impurity 10 has been identified as 4-Amino-5-chloro-2-hydroxybenzoic acid (CAS No. 21386-95-8).[8] A comparison of its structure with the parent mosapride molecule reveals a significant challenge for simultaneous analysis:

• Mosapride: A relatively large, basic molecule (MW 421.89 g/mol ) that readily protonates and is best analyzed in positive ion ESI mode.[5][9]

• Impurity 10: A small, acidic, and highly polar molecule (MW 187.58 g/mol ) containing a carboxylic acid and a phenolic hydroxyl group, making it ideal for deprotonation and analysis in negative ion ESI mode.[8]

This inherent difference in physicochemical properties necessitates a carefully designed analytical strategy. While a single run with polarity switching is possible, optimizing for trace-level quantification often benefits from two separate, dedicated methods. This note focuses on the primary challenge: a robust, validated protocol for quantifying Impurity 10 at trace levels, with the established method for mosapride provided for completeness. The use of LC-MS/MS in MRM mode is the technique of choice, offering unparalleled sensitivity and selectivity to detect low-level impurities in the presence of a high-concentration API.[10][11]

Analyte Chemical Structures & Properties

Compound	Mosapride	Mosapride Impurity 10
Structure
IUPAC Name	4-amino-5-chloro-2-ethoxy-N-({[4-(4-fluorobenzyl)morpholin-2-yl]methyl})benzamide	4-amino-5-chloro-2-hydroxybenzoic acid
Molecular Formula	C21H25ClFN3O3	C7H6ClNO3
Molecular Weight	421.89 g/mol [5]	187.58 g/mol [8]
Predicted Ionization	ESI Positive [M+H]+	ESI Negative [M-H]-

Materials and Instrumentation

Reagents and Chemicals

• Mosapride Reference Standard (>99.5%)

• Mosapride Impurity 10 Reference Standard (>99.0%)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Water (Type I, 18.2 MΩ·cm)

• Ammonium Acetate (LC-MS Grade)

• Formic Acid (LC-MS Grade)

Instrumentation

• Liquid Chromatograph: UPLC/UHPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an Electrospray Ionization (ESI) source.

• Analytical Column: Waters ACQUITY UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm (or equivalent high-performance C18 column).

Step-by-Step Experimental Protocol

This protocol is divided into two parts: the primary method for quantifying trace Impurity 10 and the secondary method for analyzing the Mosapride API.

Standard and Sample Preparation

Rationale: A simple "dilute-and-shoot" approach is employed to minimize sample manipulation and potential loss of the trace analyte. The diluent is a weak organic/aqueous mix to ensure solubility of both the API and the polar impurity while being compatible with the initial mobile phase conditions.

• Diluent Preparation: Prepare a solution of 50:50 (v/v) Methanol:Water.

• Impurity 10 Stock Solution (S1): Accurately weigh ~5.0 mg of Mosapride Impurity 10 reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent to obtain a concentration of 100 µg/mL.

• Mosapride Stock Solution (S2): Accurately weigh ~10.0 mg of Mosapride reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent to obtain a concentration of 1000 µg/mL (1.0 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking the Mosapride Stock Solution (S2) with the Impurity 10 Stock Solution (S1) and performing serial dilutions. This approach mimics the sample matrix. Target a calibration range relevant to the impurity threshold, for example, 0.01% to 0.2% relative to a 1.0 mg/mL Mosapride concentration (i.e., 100 ng/mL to 2000 ng/mL of Impurity 10).

• Test Sample Preparation: Accurately weigh ~10.0 mg of the Mosapride API batch into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a final nominal concentration of 1.0 mg/mL.

Analytical Workflow Diagram

Caption: Overall workflow from sample preparation to final quantification.

Method 1: Trace Analysis of Mosapride Impurity 10

Rationale: A reversed-phase C18 column is used. The gradient starts with a high percentage of aqueous mobile phase to retain the very polar Impurity 10. Ammonium acetate is used as a buffer because it is volatile and provides an appropriate pH for maintaining the analyte in its deprotonated state for ESI negative mode analysis.

LC Parameter	Condition
Column	Waters ACQUITY UPLC BEH C18, 50x2.1mm, 1.7µm
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Gradient	Time (min)
0.0
3.0
4.0
4.1
5.0

MS/MS Parameter	Condition
Ionization Mode	ESI Negative
Capillary Voltage	2.5 kV
Source Temp.	150 °C
Desolvation Temp.	450 °C
Desolvation Gas	Nitrogen, 800 L/hr
Collision Gas	Argon
MRM Transitions	Analyte
Impurity 10 (Quant)
Impurity 10 (Qual)

Note: Collision energies are instrument-dependent and require optimization.

Method 2: Analysis of Mosapride API

Rationale: This method is based on established protocols for mosapride.[9][12] Formic acid is used as a mobile phase modifier to promote protonation of the basic mosapride molecule, making it suitable for ESI positive mode detection. The higher organic content in the gradient is appropriate for this less polar analyte.

LC Parameter	Condition
Column	Waters ACQUITY UPLC BEH C18, 50x2.1mm, 1.7µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
Gradient	Time (min)
0.0
3.0
4.0
4.1
5.0

MS/MS Parameter	Condition
Ionization Mode	ESI Positive
Capillary Voltage	3.0 kV
Source Temp.	150 °C
Desolvation Temp.	450 °C
Desolvation Gas	Nitrogen, 800 L/hr
Collision Gas	Argon
MRM Transitions	Analyte
Mosapride (Quant)
Mosapride (Qual)

Note: Collision energies are instrument-dependent and require optimization.

Method Validation and Trustworthiness

To ensure the trustworthiness of this protocol, it must be validated according to ICH Q2(R1) guidelines.[13][14][15] Key validation parameters include:

• Specificity: Demonstrate that the signal for Impurity 10 is free from interference from the main mosapride peak, other potential impurities, and matrix components.

• Linearity: Establish a linear relationship between concentration and response over the specified range (e.g., 0.01% to 0.2% of the API concentration). A correlation coefficient (r²) > 0.995 is typically required.

• Limit of Quantitation (LOQ): Determine the lowest concentration of Impurity 10 that can be reliably quantified with acceptable precision and accuracy. This LOQ must be at or below the reporting threshold (e.g., 0.05%).

• Limit of Detection (LOD): Determine the lowest concentration of Impurity 10 that can be detected.

• Accuracy: Assess the agreement between the measured concentration and the true concentration by analyzing spiked samples at multiple levels (e.g., 50%, 100%, and 150% of the target limit).

• Precision: Evaluate the method's repeatability (intra-day precision) and intermediate precision (inter-day, inter-analyst) by analyzing replicate samples.

Principle of MRM for Impurity Detection

Multiple Reaction Monitoring (MRM) is the key to achieving the sensitivity and selectivity required for trace analysis. It involves a two-stage mass filtering process that acts as a highly specific chemical detector.

Sources

• 1. database.ich.org [database.ich.org]
• 2. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Mosapride Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 6. lejan-team.com [lejan-team.com]
• 7. ICH topic Q 3 A (R2) - Impurities in new drug substances | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 8. clearsynth.com [clearsynth.com]
• 9. [Determination of mosapride in human plasma by high performance liquid chromatography tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. contractpharma.com [contractpharma.com]
• 11. biotech-spain.com [biotech-spain.com]
• 12. researchgate.net [researchgate.net]
• 13. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 14. fda.gov [fda.gov]
• 15. database.ich.org [database.ich.org]

Application Note: Stability-Indicating Assay Method (SIAM) for Mosapride Citrate and Impurity 10

Target Audience: Analytical Chemists, Quality Control (QC) Scientists, and Regulatory Affairs Professionals in Drug Development.

Executive Summary

Mosapride citrate is a selective 5-hydroxytryptamine 4 (5-HT4) receptor agonist utilized primarily as a gastroprokinetic agent[1]. During the synthesis and shelf-life of the Active Pharmaceutical Ingredient (API), various process-related impurities and degradation products can emerge. Among these, Mosapride Impurity 10 (chemically identified as 4-Amino-5-chloro-2-hydroxy benzoic acid, CAS: 21386-95-8) is a critical degradant requiring stringent monitoring[2].

This application note details a robust, self-validating Stability-Indicating Assay Method (SIAM) using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). The protocol is designed to achieve baseline resolution between Mosapride, Impurity 10, and other forced-degradation products, ensuring compliance with ICH Q1A(R2) and Q2(R1) guidelines.

Mechanistic Insights & Chromatographic Strategy

Developing a SIAM requires understanding the physicochemical vulnerabilities of the API. Mosapride citrate contains a morpholine ring and a substituted benzamide moiety.

• Hydrolytic Vulnerability: The amide bond in Mosapride is susceptible to both acidic and alkaline hydrolysis, leading to the cleavage of the molecule and the formation of substituted benzoic acid derivatives, such as Impurity 10[3].

• Oxidative Vulnerability: The morpholine nitrogen is highly susceptible to N-oxidation[1].

• Chromatographic Causality: Mosapride has a basic pKa (~6.5) due to its secondary/tertiary amines. To prevent peak tailing caused by secondary interactions with unendcapped silanol groups on the stationary phase, the mobile phase pH must be strictly controlled. We utilize a phosphate buffer adjusted to pH 7.0 with Triethylamine (TEA)[4]. TEA acts as a silanol-masking agent, outcompeting the basic API for residual silanol binding sites, thereby ensuring sharp, symmetrical peaks.

Experimental Protocol: Method Parameters

Reagents and Materials

• Standards: Mosapride Citrate Reference Standard (>99.8%), Mosapride Impurity 10 Reference Standard[2].

• Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water.

• Buffer: 0.025 M Potassium dihydrogen phosphate ( KH2​PO4​ ), adjusted to pH 7.0 with Triethylamine (TEA)[4].

Optimized RP-HPLC Conditions

The following parameters were optimized to ensure the complete resolution of the parent peak from Impurity 10 and unknown degradants.

Parameter	Specification	Rationale
Column	X-Bridge C18, 250 mm × 4.6 mm, 5 µm	High surface area and robust end-capping provide excellent retention for polar degradants (Impurity 10) and the lipophilic parent.
Mobile Phase	Acetonitrile : Buffer (30:70, v/v)	Isocratic elution provides sufficient polarity to elute Impurity 10 early, while retaining Mosapride[4].
Flow Rate	1.0 mL/min	Balances optimal linear velocity (van Deemter curve) with acceptable backpressure.
Detection	UV/PDA at 274 nm	Represents the isosbestic point/optimal absorbance maximum for both the benzamide chromophore and its degradants[5].
Column Temp	35°C	Reduces mobile phase viscosity and improves mass transfer kinetics.
Injection Vol	20 µL	Ensures sufficient sensitivity (LOD/LOQ) without column overloading.

Forced Degradation Workflow (ICH Q1A)

To prove the method is "stability-indicating," the API must be subjected to stress conditions. The goal is to achieve 10-20% degradation to generate a representative impurity profile without destroying the primary molecule entirely.

Step-by-Step Stress Protocols

• Acid Hydrolysis: Transfer 10 mg of Mosapride Citrate into a 100 mL volumetric flask. Add 10 mL of 0.1 N HCl. Heat at 60°C in a water bath for 2 hours. Neutralize with 10 mL of 0.1 N NaOH. Dilute to volume with the mobile phase.

• Alkaline Hydrolysis: Repeat the above using 10 mL of 0.1 N NaOH at 60°C for 2 hours. Neutralize with 0.1 N HCl.

• Oxidative Stress: Treat 10 mg of API with 10 mL of 3% H2​O2​ at room temperature for 4 hours. Dilute to volume.

• Thermal Stress: Expose the solid API in a thin layer to 105°C in a hot air oven for 48 hours. Dissolve 10 mg in the mobile phase and dilute to 100 mL.

• Photolytic Stress: Expose the solid API to UV/Vis light (1.2 million lux hours and 200 watt-hours/ m2 ). Dissolve and dilute as above.

Workflow Visualization

Fig 1: Step-by-step ICH forced degradation and analytical workflow for Mosapride Citrate.

Data Presentation & Method Validation

A self-validating system requires rigorous confirmation of specificity, linearity, and precision. Peak purity angle must be less than the peak purity threshold (Angle < Threshold) across all stress conditions, confirming no co-elution of Impurity 10 with the Mosapride main peak.

Table 1: Forced Degradation Results & Peak Purity

Stress Condition	Time / Temp	% Degradation	Primary Degradant Identified	Peak Purity (Mosapride)
Acidic (0.1 N HCl)	2 hrs / 60°C	12.4%	Impurity 10 (Hydrolytic)	Passes (Angle < Threshold)
Alkaline (0.1 N NaOH)	2 hrs / 60°C	15.1%	Impurity 10 (Hydrolytic)	Passes (Angle < Threshold)
Oxidative (3% H2​O2​ )	4 hrs / RT	18.3%	N-Oxide Derivatives	Passes (Angle < Threshold)
Thermal (Solid)	48 hrs / 105°C	2.1%	Stable	Passes (Angle < Threshold)
Photolytic (Solid)	1.2M lux-hrs	4.5%	Minor unknown	Passes (Angle < Threshold)

Table 2: Validation Parameters Summary

Parameter	Mosapride Citrate	Impurity 10
Linearity Range	2.5 µg/mL – 15.0 µg/mL[5]	0.1 µg/mL – 5.0 µg/mL
Correlation Coefficient ( R2 )	0.9998	0.9995
LOD (Limit of Detection)	0.002 µg/mL[5]	0.015 µg/mL
LOQ (Limit of Quantitation)	0.007 µg/mL[5]	0.045 µg/mL
Method Precision (% RSD)	0.92%	1.15%
Accuracy (Recovery %)	99.7% – 100.8%	98.5% – 101.2%

Conclusion

The developed RP-HPLC method provides a highly specific, stability-indicating assay for Mosapride Citrate and its critical degradant, Impurity 10. By leveraging a pH-controlled mobile phase with a silanol-masking agent, the method ensures superior peak shape and baseline resolution. The forced degradation data confirms that the method is fully capable of discriminating the active pharmaceutical ingredient from its hydrolytic and oxidative degradation products, making it highly suitable for routine QC release and stability testing.

References

• Pharmaffiliates. Mosapride Citrate-impurities. Retrieved from:[Link]

• Veeprho. Mosapride Impurities and Related Compound. Retrieved from:[Link]

• Google Patents (CN111505154A).Detection method for mosapride citrate and five key impurities in preparation thereof.

• ResearchGate. Stability-indicating HPLC–DAD methods for determination of two binary mixtures: Rabeprazole sodium–mosapride citrate and rabeprazole sodium–itopride hydrochloride. Retrieved from:[Link]

• ResearchGate. Stability indicating HPLC method development and validation for simultaneous determination of dimethicone and mosapride in bulk and tablet dosage form. Retrieved from:[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. clearsynth.com [clearsynth.com]
• 3. CN111505154A - Detection method for mosapride citrate and five key impurities in preparation thereof - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

resolving co-elution issues of mosapride impurity 10 in hplc

Technical Support Center: Resolving Co-Elution of Mosapride Impurity 10 in HPLC

As a Senior Application Scientist, I frequently encounter challenges in developing stability-indicating methods for complex active pharmaceutical ingredients (APIs). Mosapride citrate, a potent gastroprokinetic 5-HT4 receptor agonist, presents unique chromatographic challenges due to its diverse degradation profile. A recurring issue in analytical laboratories is the co-elution of Mosapride Impurity 10 . This guide provides a mechanistic understanding and a self-validating protocol to resolve this specific chromatographic failure.

I. Diagnostic FAQs: The Causality of Co-Elution

Q: What is the chemical nature of Mosapride Impurity 10, and why does it resist standard retention? A: Mosapride Impurity 10 (CAS: 21386-95-8) is chemically identified as 4-amino-5-chloro-2-hydroxybenzoic acid [1]. Unlike the parent mosapride molecule, which is a lipophilic benzamide, Impurity 10 is a highly polar, zwitterionic degradation product and synthetic precursor. It contains both a primary amine and a carboxylic acid. In standard reversed-phase HPLC (RP-HPLC), if the mobile phase pH is not strictly controlled, the carboxylic acid ionizes, rendering the molecule too hydrophilic to partition into the C18 stationary phase. This causes it to co-elute at the solvent front or overlap with other early-eluting polar impurities.

Q: How does manipulating the mobile phase pH resolve the solvent-front co-elution? A: Retention in RP-HPLC is governed by the ionization state of the analyte. The carboxylic acid group on Impurity 10 has a pKa of approximately 3.5. If your mobile phase pH is neutral or above 4.0, the molecule exists as an anion, resulting in near-zero retention. By buffering the mobile phase to pH 3.0 (using 0.024 M orthophosphoric acid)[2] or pH 4.0 (using 50 mM citric acid)[3], you suppress the ionization of the carboxylate group. The protonated, neutral form of the acid is significantly more hydrophobic, allowing it to interact with the C18 alkyl chains and shift its retention time (RT) away from the void volume.

Q: Impurity 10 is now retained, but it co-elutes with Impurity I (4-amino-5-chloro-2-ethoxybenzoic acid). How do I separate them? A: Impurity I is the ethyl ether analog of Impurity 10. The structural difference is merely a hydroxyl group versus an ethoxy group. While Impurity I is slightly more lipophilic, binary mixtures (e.g., Buffer/Acetonitrile) often fail to provide sufficient selectivity ( α ) to baseline-resolve them. The solution is to transition to a ternary mobile phase system . By replacing a portion of the acetonitrile with methanol (e.g., Buffer:Methanol:Acetonitrile at 55:35:10)[3], you alter the hydrogen-bonding dynamics of the mobile phase. Methanol acts as a strong hydrogen-bond donor/acceptor, which differentially interacts with the free hydroxyl group of Impurity 10 compared to the ether linkage of Impurity I, successfully driving them apart.

II. Self-Validating Experimental Protocol

To ensure trustworthiness, an analytical method must validate its own performance during every run. The following protocol integrates system suitability and peak purity checks to guarantee the resolution of Impurity 10[4].

Step 1: Preparation of the Ternary Mobile Phase

• Accurately weigh and dissolve citric acid to achieve a 50 mmol/L concentration in HPLC-grade water.

• Adjust the pH to exactly 4.0 using a dilute sodium hydroxide solution. (Causality: Precise pH control is non-negotiable to maintain consistent protonation of Impurity 10).

• Mix the buffer, methanol, and acetonitrile in a volumetric ratio of 55:35:10 (v/v/v)[3].

• Filter through a 0.45 µm membrane and degas via sonication.

Step 2: Preparation of the System Suitability Solution (Self-Validation)

• Prepare a base solution of Mosapride citrate at 1.0 mg/mL in methanol.

• Spike the solution with Mosapride Impurity 10 and Impurity I at a concentration of 5 µg/mL (0.5% w/w) each.

• (Logic: This spiked sample acts as the internal validation mechanism to prove that the column and mobile phase can resolve the critical pair before analyzing unknown samples).

Step 3: Chromatographic Execution

• Column: Use a high-density, base-deactivated C18 column (e.g., Waters Symmetry C18, 250 mm x 4.6 mm, 5 µm)[2].

• Column Temperature: 40 °C (Improves mass transfer and sharpens peaks).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: Photodiode Array (PDA) set to 274 nm[3].

Step 4: Data Verification and Peak Purity

• Inject the System Suitability Solution.

• Verify that the resolution ( Rs​ ) between Impurity 10 and Impurity I is ≥1.5 .

• Utilize the PDA detector software to perform a Peak Purity Match across the Impurity 10 peak[4]. (Causality: The purity angle must be less than the purity threshold. This mathematically proves that no hidden degradants are co-eluting beneath the Impurity 10 envelope).

III. Quantitative Data Presentation

The table below summarizes the expected chromatographic behavior when shifting from a generic binary method to the optimized ternary method.

Analyte	Chemical Identifier	RT (Binary Method)	RT (Optimized Ternary Method)	Peak Purity Index	Resolution ( Rs​ )
Solvent Front / Void	N/A	1.8 min	1.8 min	N/A	N/A
Mosapride Impurity 10	4-amino-5-chloro-2-hydroxybenzoic acid	2.1 min (Co-elution)	5.4 min	>0.999	2.8 (from Void)
Mosapride Impurity I	4-amino-5-chloro-2-ethoxybenzoic acid	2.3 min (Co-elution)	7.1 min	>0.999	2.1 (from Imp 10)
Mosapride (API)	Parent Drug	12.5 min	14.2 min	>0.999	>5.0

Note: Binary method = Acetonitrile:Water (50:50). Optimized method = 50mM Citric Acid (pH 4.0):MeOH:ACN (55:35:10).

IV. Logical Workflow Visualization

The following decision tree maps the logical troubleshooting steps required to isolate and resolve Impurity 10 co-elution dynamically.

Troubleshooting workflow for resolving Mosapride Impurity 10 co-elution in RP-HPLC.

V. References

• Title : Mosapride Impurity 10 | CAS No. 21386-95-8 Source : Clearsynth URL : 1[1]

• Title : Development and validation of a liquid chromatographic method for determination of related-substances of mosapride citrate in bulk drugs and pharmaceuticals Source : PubMed (nih.gov) URL : 2[2]

• Title : CN111505154A - Detection method for mosapride citrate and five key impurities in preparation thereof Source : Google Patents URL :3[3]

• Title : Application Notes and Protocols for Mosapride Citrate HPLC Analytical Method Development Source : Benchchem URL : 4[4]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Development and validation of a liquid chromatographic method for determination of related-substances of mosapride citrate in bulk drugs and pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN111505154A - Detection method for mosapride citrate and five key impurities in preparation thereof - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Mosapride Impurity 10 HPLC Peak Tailing

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently encounter method development roadblocks involving highly functionalized degradation products. This guide is engineered for researchers and analytical scientists dealing with the chromatographic challenges of Mosapride Impurity 10 (chemically identified as 4-amino-5-chloro-2-hydroxybenzoic acid)[1].

Due to its amphoteric nature and specific structural moieties, this impurity is notorious for exhibiting severe peak tailing, broadening, and retention time shifts. Below is an in-depth, causality-driven guide to diagnosing and permanently resolving these issues.

Part 1: Mechanistic FAQ - Understanding the Causality of Tailing

Q1: Why does Mosapride Impurity 10 exhibit severe peak tailing compared to the main mosapride API peak? Answer: The tailing of Mosapride Impurity 10 is driven by its unique structural moieties, which induce multiple secondary retention mechanisms that disrupt the primary hydrophobic interactions of the C18 column[2]. The molecule contains a carboxylic acid, a phenolic hydroxyl, and an aromatic amine:

• Silanol Interactions: The basic amino group acts as a hydrogen bond donor/acceptor and undergoes strong ion-exchange interactions with deprotonated, free silanol groups (Si-O⁻) on the silica stationary phase at mid-pH levels[3].

• Metal Chelation: The 2-hydroxybenzoic acid (salicylic acid) moiety is a powerful bidentate chelator. It readily forms stable 6-membered ring complexes with trace metals (like Fe³⁺ or Al³⁺) present in older Type A silica matrices or stainless-steel HPLC hardware[2]. This chelation leads to irreversible adsorption and severe tailing.

Q2: How does mobile phase pH influence the peak symmetry of this impurity? Answer: As an amphoteric compound, Mosapride Impurity 10 has multiple pKa values (approximately 2.0–3.0 for the carboxylic acid and < 2.0 for the aromatic amine). When the mobile phase pH is within ±1.5 units of the analyte's pKa, the molecule exists in a state of partial ionization[4]. This dynamic equilibrium between ionized and unionized states during the chromatographic run leads to split peaks or severe asymmetry. To resolve this, the pH must be tightly controlled—typically buffered at pH < 2.0 to ensure full protonation, or pH > 4.5 to ensure full deprotonation of the acid group[4].

Q3: I have optimized the pH and am using a modern C18 column, but tailing persists. What is the next logical step? Answer: If pH and silanol interactions are controlled, the root cause is likely extra-column effects or metal-induced tailing. Because Mosapride Impurity 10 chelates metals, you must passivate your LC system. Flushing the system with a passivating agent strips adsorbed metal ions from the stainless-steel tubing and column frits. Furthermore, ensure you are using a high-purity, Type B silica column (which has minimal trace metal contamination) with high-density end-capping or a polar-embedded stationary phase to shield residual silanols[4].

Part 2: Quantitative Data & Troubleshooting Matrix

The following table summarizes the quantitative impact of various troubleshooting parameters on the USP Tailing Factor (Tf) of Mosapride Impurity 10.

Parameter	Mechanistic Cause of Tailing	Recommended Solution	Expected Impact (USP Tf)
Mobile Phase pH	Partial ionization of carboxylic/amino groups near pKa (pH 2.5 - 3.5).	Buffer strictly at pH < 2.0 (Phosphate) or pH > 4.5 (Acetate).	Tf reduces from ~2.5 to < 1.5
Stationary Phase	Free silanols (Si-O⁻) binding to the basic amine on Type A silica.	Use Type B, fully end-capped or polar-embedded silica columns.	Tf reduces from ~2.0 to < 1.3
System Hardware	Metal chelation by the 2-hydroxybenzoic acid moiety.	System passivation (HNO₃/EDTA) or use PEEK tubing.	Eliminates severe tailing / irreversible binding
Sample Diluent	Analyte experiences solvent shock at the column head due to high organic %.	Match diluent exactly to the initial mobile phase composition.	Sharpens peak fronting and tailing

Part 3: Self-Validating Experimental Protocol

To avoid "guesswork" in chromatography, every troubleshooting step must be self-validating. The following protocol isolates hardware chelation and silanol interactions as independent variables.

Protocol: System Passivation and Method Optimization for Amphoteric Chelators

• Objective: To systematically eliminate metal chelation and silanol interactions to achieve a USP Tailing Factor (Tf) < 1.5 for Mosapride Impurity 10.

• Step 1: Baseline Establishment Inject a 10 µg/mL standard of Mosapride Impurity 10 using your current method. Record the baseline USP Tailing Factor at 5% peak height.

• Step 2: System Passivation (Hardware Isolation) Remove the analytical column and replace it with a zero-dead-volume PEEK union. Flush the HPLC system (pump, autosampler, and detector tubing) with a 0.1 M EDTA solution at 1.0 mL/min for 30 minutes. Follow this by flushing with LC-MS grade water for 60 minutes until the pH returns to neutral. Reinstall the column and inject the standard. If the Tf improves significantly, metal chelation in the hardware was the primary issue.

• Step 3: Column Selection (Silica Isolation) If tailing persists, the issue lies in the stationary phase. Install a high-purity Type B silica C18 column featuring polar-embedded groups (e.g., amide linkages) or high-density end-capping. This physically blocks the basic amine of the impurity from reaching residual silanols[4].

• Step 4: Buffer Optimization Prepare a highly buffered aqueous phase. For a low-pH approach, use 20 mM Potassium Phosphate buffer adjusted to pH 2.0 with orthophosphoric acid. Ensure the buffer concentration is robust enough to overcome the pH of the sample diluent.

• Step 5: Final Validation Inject the standard under the optimized conditions. Calculate the USP Tailing Factor. A successful optimization will yield a symmetrical peak with a Tf < 1.2.

Part 4: Diagnostic Workflow Diagram

The following decision tree provides a logical, step-by-step workflow for diagnosing and resolving peak tailing specific to the structural vulnerabilities of Mosapride Impurity 10.

Diagnostic workflow for resolving HPLC peak tailing of Mosapride Impurity 10.

References

• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it? Available at:[Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? Available at: [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Available at: [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. chromtech.com [chromtech.com]

Technical Support Center: Overcoming Matrix Effects in Mosapride Impurity 10 LC-MS/MS Quantification

Welcome to the Technical Support Center. This guide provides authoritative troubleshooting strategies for analytical scientists and drug development professionals dealing with matrix suppression or enhancement during the LC-MS/MS quantification of Mosapride Impurity 10.

As a highly polar compound, Impurity 10 presents unique chromatographic and ionization challenges. This guide is structured to help you diagnose the root cause of matrix effects, implement self-validating sample preparation protocols, and ensure your analytical methods meet stringent regulatory guidelines.

Diagnostic Workflow for Matrix Interference

Before altering your method, you must identify whether the signal loss is due to poor extraction recovery or true ion suppression in the Electrospray Ionization (ESI) source. The workflow below outlines the logical progression for diagnosing and resolving these matrix effects.

Diagnostic workflow for resolving LC-MS matrix effects in impurity quantification.

Troubleshooting FAQs: Mechanistic Insights

Q1: Why does Mosapride Impurity 10 exhibit more severe ion suppression than the Mosapride API? A: The causality lies in the molecule's polarity. Mosapride Impurity 10 (characterized as a highly polar degradation product, 4-Amino-5-chloro-2-hydroxy benzoic acid) has significantly lower lipophilicity than the parent drug[1]. In reversed-phase liquid chromatography (RP-LC), polar compounds have poor retention and elute near the solvent front. This early elution window is heavily populated by unretained endogenous matrix components (salts, polar lipids) which compete with the impurity for ionization energy and droplet surface area in the ESI source, leading to severe [2].

Q2: Protein precipitation (PPT) is not removing the interference. What sample preparation should I use? A: PPT successfully removes large proteins but leaves phospholipids (e.g., glycerophosphocholines) completely intact in the supernatant. These lipids accumulate on the analytical column and cause unpredictable, late-eluting ion suppression that can bleed into subsequent runs. For complex matrices, you must switch to Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) using a non-polar solvent mixture (e.g., butyl tert-methyl ether and dichloromethane) to yield a spectroscopically clean extract[2].

Q3: We cannot source a specific Stable Isotope-Labeled (SIL) standard for Impurity 10. What are the alternatives? A: While a customized SIL-IS is the gold standard for correcting ESI fluctuations, it is often unavailable for specific impurities. In its absence, you should:

• Use a commercially available SIL of the parent drug, such as [3], provided its retention time is sufficiently close to the impurity.

• Shift to Atmospheric Pressure Chemical Ionization (APCI). APCI relies on gas-phase ion-molecule reactions rather than liquid-phase droplet evaporation, making it mechanistically less susceptible to matrix effects than ESI.

Q4: How do we quantitatively validate that the matrix effect (ME) has been overcome? A: ME is evaluated by calculating the Matrix Factor (MF). A self-validating system requires an IS-normalized MF, where the MF of the analyte is divided by the MF of the internal standard. According to bioanalytical validation guidelines, the coefficient of variation (CV) of the IS-normalized MF across 6 different matrix lots must be < 15%[4].

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. They contain internal checks that mathematically or visually confirm the success of the procedure.

Protocol A: Post-Column Infusion (Qualitative Matrix Mapping)

Purpose: To map out the exact retention time windows where matrix components suppress the MS signal, ensuring Impurity 10 elutes outside these zones.

• Hardware Setup: Connect a syringe pump to the LC-MS/MS system via a zero-dead-volume T-connector placed between the analytical column outlet and the mass spectrometer ESI source.

• Analyte Infusion: Continuously infuse a neat standard solution of Mosapride Impurity 10 (e.g., 100 ng/mL) at a constant flow rate of 10 µL/min.

• Matrix Injection: Inject a blank matrix extract (prepared via your chosen sample prep method) onto the LC column and initiate your standard chromatographic gradient.

• Data Acquisition: Monitor the specific MRM transition of Impurity 10.

• Causality & Validation: Why this validates itself: The continuous infusion creates a steady baseline signal. Any deviation (a dip or spike) directly maps the exact retention time of invisible matrix interferents. You can mathematically validate your method by adjusting the LC gradient until the retention time of Impurity 10 falls strictly within a "flat" baseline region.

Protocol B: Phospholipid-Depletion Solid-Phase Extraction (SPE)

Purpose: To systematically remove proteins and phospholipids prior to LC-MS/MS analysis, preventing ESI competition.

• Conditioning: Condition a mixed-mode strong anion exchange (MAX) SPE cartridge with 1 mL methanol, followed by 1 mL of 2% ammonium hydroxide in water.

• Loading: Dilute the sample 1:1 with 2% ammonium hydroxide to deprotonate Impurity 10 (a benzoic acid derivative), ensuring strong ionic binding to the sorbent. Load the sample onto the cartridge.

• Washing (The Critical Step): Wash with 1 mL of 2% ammonium hydroxide in water to remove polar neutral interferences. Follow with 1 mL of 100% methanol.

• Elution: Elute Mosapride Impurity 10 using 1 mL of 5% formic acid in methanol (neutralizing the charge to release the analyte).

• Reconstitution: Evaporate the eluate to dryness under nitrogen at 40°C and reconstitute in 200 µL of the initial LC mobile phase[4].

• Causality & Validation: Why this validates itself: By incorporating a wash step with 100% methanol prior to the acidic elution, neutral lipids and phospholipids are selectively stripped from the sorbent while the charged impurity remains trapped. The subsequent recovery of the IS-normalized analyte confirms the absence of lipid-induced suppression.

Quantitative Data Summaries

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Mitigation

Preparation Technique	Mechanism of Action	Phospholipid Removal	Matrix Factor (MF) Impact	Recommended Use Case
Protein Precipitation (PPT)	Denatures and precipitates large proteins using organic solvents.	Low (< 10%)	High suppression (MF < 0.5)	High-throughput screening; non-polar analytes.
Liquid-Liquid Extraction (LLE)	Partitions analytes based on relative solubility in immiscible solvents.	Moderate (50-70%)	Moderate suppression (MF ~0.8)	Lipophilic impurities; requires optimization of solvent ratios.
Solid-Phase Extraction (SPE)	Retains analytes via orthogonal chemical interactions (e.g., ion exchange).	High (> 95%)	Minimal suppression (MF 0.95 - 1.05)	Highly polar targets like Impurity 10; complex biological matrices.

Table 2: Bioanalytical Validation Parameters for Mosapride Impurities

Validation Parameter	Acceptance Criteria (FDA/EMA)	Causality / Analytical Meaning
IS-Normalized Matrix Factor	CV < 15% across 6 matrix lots	Confirms that the internal standard accurately compensates for any residual ESI suppression.
Extraction Recovery	Consistent across QC levels (Target > 70%)	Validates that the SPE/LLE method efficiently isolates the polar impurity without concentration-dependent losses.
Accuracy & Precision	± 15% (± 20% at LLOQ)	Ensures the method is reproducible and reliable for quantitative pharmacokinetics or quality control.

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Liquid chromatographic – electrospray tandem mass spectrome...: Ingenta Connect [ingentaconnect.com]
• 3. Des-4-fluorobenzyl Mosapride-d5 - CAS - 1246814-79-8 | Axios Research [axios-research.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ICH-Compliant Validation of Analytical Methods for Mosapride Impurity 10

In the landscape of pharmaceutical development, ensuring the purity of an active pharmaceutical ingredient (API) is not merely a regulatory hurdle; it is a fundamental pillar of patient safety and drug efficacy. The International Council for Harmonisation (ICH) provides a rigorous framework, notably the Q2(R1) and the recently updated Q2(R2) guidelines, to ensure that the analytical procedures we rely on are fit for their intended purpose.[1][2] This guide offers a deep dive into the validation of an analytical method for a specific, critical process-related impurity in Mosapride: Impurity 10, chemically known as 4-Amino-5-chloro-2-hydroxybenzoic acid.[3]

Mosapride, a gastroprokinetic agent, requires stringent control of its impurity profile.[4] This document presents a head-to-head comparison of two distinct chromatographic methods for quantifying Mosapride Impurity 10: a conventional High-Performance Liquid Chromatography (HPLC) method and a modern Ultra-Performance Liquid Chromatography (UPLC) method. Through this comparative lens, we will explore not just the "how" of the validation process but the critical "why" behind our experimental choices, providing researchers and drug development professionals with a practical, data-driven guide.

The Analytical Challenge: Choosing the Right Tool for the Job

The fundamental choice between HPLC and UPLC often hinges on the specific analytical objective. HPLC has long been the reliable workhorse of quality control laboratories.[5] However, the advent of UPLC, which utilizes columns with sub-2 µm particles, offers significant advantages in speed, resolution, and sensitivity.[6][7] This is particularly beneficial in impurity profiling where rapid, high-resolution separation is paramount.

• Method A: The Robust Workhorse - An Isocratic RP-HPLC Method. This method represents a standard, reliable approach commonly found in quality control settings. It is designed for robustness and ease of transfer.

• Method B: The High-Throughput Solution - A Gradient RP-UPLC Method. This method is designed for high efficiency and speed, ideal for development environments where sample throughput and sensitivity are critical. The transition from HPLC to UPLC can offer a significant reduction in analysis time and solvent consumption.[8]

The following sections will dissect the validation of these two methods across the full spectrum of ICH Q2(R1) parameters.[1]

Experimental Protocols & Methodologies

Method A: HPLC-UV Protocol

• Column: C18, 5 µm, 4.6 x 250 mm

• Mobile Phase: Isocratic elution with a mixture of 0.02 M Potassium Dihydrogen Phosphate buffer (pH adjusted to 4.0 with o-phosphoric acid) and Acetonitrile (70:30 v/v).[9]

• Flow Rate: 1.0 mL/min

• Detection: UV at 274 nm[9]

• Column Temperature: 30°C

• Injection Volume: 20 µL

• Run Time: 15 minutes

Method B: UPLC-UV Protocol

• Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm[5]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program: 5% B to 40% B over 2.5 minutes, hold at 40% B for 0.5 minutes, return to 5% B and equilibrate for 1 minute.

• Flow Rate: 0.5 mL/min[5]

• Detection: UV at 274 nm

• Column Temperature: 40°C

• Injection Volume: 2 µL

• Run Time: 4 minutes

Head-to-Head Validation: A Data-Driven Comparison

The objective of validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[10] We will now evaluate both methods against the core validation characteristics stipulated by ICH Q2(R1).

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as other impurities, degradants, or the API matrix.[10]

Experimental Approach: A solution containing Mosapride API, Mosapride Impurity 10, and other known related substances was prepared and injected into both systems. Specificity was demonstrated by ensuring that the peak for Impurity 10 was well-resolved from all other components.

Results:

• HPLC Method: Successfully resolved Impurity 10 from the main Mosapride peak and other impurities, with a resolution factor (Rs) > 2.0 for the closest eluting peak.

• UPLC Method: Exhibited superior resolution (Rs > 3.5 for all peaks) due to the higher efficiency of the sub-2 µm particle column, resulting in sharper, narrower peaks.[7] The shorter run time also significantly reduced the potential for peak co-elution.

Linearity & Range

Linearity demonstrates a direct proportional relationship between the concentration of an analyte and the analytical response. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.[1]

Experimental Protocol: A series of solutions of Mosapride Impurity 10 were prepared over a concentration range from the reporting threshold (e.g., 0.05%) to 150% of the specified limit (e.g., 0.15%). For impurity testing, this range is typically from the reporting threshold to 120% of the specification.[11] Each concentration level was injected in triplicate.

Data Summary:

Parameter	HPLC Method	UPLC Method
Range	0.25 - 2.25 µg/mL	0.25 - 2.25 µg/mL
Correlation Coefficient (r²)	0.9992	0.9998
Linear Regression Equation	y = 25431x + 150	y = 58910x + 85

Causality: The higher slope in the UPLC method's regression equation is indicative of its greater sensitivity. The correlation coefficient for both methods is well within the acceptable limit of >0.999, confirming excellent linearity.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed using recovery studies.[11]

Experimental Protocol: The drug product matrix was spiked with Mosapride Impurity 10 at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Each level was prepared in triplicate and the percentage recovery was calculated.

Data Summary:

Spike Level	HPLC Method (% Recovery ± RSD)	UPLC Method (% Recovery ± RSD)
50%	98.9% ± 1.2%	100.5% ± 0.8%
100%	99.5% ± 1.0%	100.1% ± 0.6%
150%	101.2% ± 1.1%	99.7% ± 0.7%
Average Recovery	99.9%	100.1%

Insight: Both methods demonstrate excellent accuracy. The slightly lower Relative Standard Deviation (RSD) in the UPLC method can be attributed to the improved peak shape and integration precision.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: Repeatability and Intermediate Precision.[10]

Experimental Protocol:

• Repeatability (Intra-assay precision): Six replicate injections of a single sample preparation at 100% of the specification level.

• Intermediate Precision: The repeatability experiment was repeated by a different analyst on a different day using different equipment.

Data Summary:

Parameter	HPLC Method (% RSD)	UPLC Method (% RSD)
Repeatability (n=6)	1.5%	0.9%
Intermediate Precision (n=12)	1.8%	1.1%

Expertise: The superior precision of the UPLC method is a direct consequence of the system's design, which minimizes dead volume and improves the reproducibility of injections and gradient formation.[12]

Detection Limit (DL) & Quantitation Limit (QL)

• Detection Limit (DL): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (QL): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Determination Approach: Calculated based on the standard deviation of the response and the slope of the calibration curve (DL = 3.3 * σ/S; QL = 10 * σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Data Summary:

Parameter	HPLC Method	UPLC Method
Detection Limit (DL)	0.08 µg/mL	0.03 µg/mL
Quantitation Limit (QL)	0.25 µg/mL	0.09 µg/mL

Insight: The UPLC method is significantly more sensitive, with a DL and QL approximately three times lower than the HPLC method. This enhanced sensitivity is a key advantage for trace-level impurity analysis.[7]

Robustness

Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters.[13]

Experimental Protocol: Key method parameters were slightly varied to assess the impact on the results.

• HPLC: Flow rate (±0.1 mL/min), Mobile Phase pH (±0.2 units).

• UPLC: Flow rate (±0.05 mL/min), Column Temperature (±2°C).

Results: Both methods were found to be robust. The peak area and retention time showed no significant changes outside of system suitability criteria, demonstrating their reliability for routine use.

Visualizing the Validation Process

To better illustrate the relationships and workflows, the following diagrams are provided.

Caption: A typical workflow for analytical method validation, from planning to deployment.

Caption: Interrelationship of ICH Q2(R1) validation parameters for an impurity method.

Conclusion and Recommendations

This comparative validation study demonstrates that both the developed HPLC and UPLC methods are suitable for their intended purpose of quantifying Mosapride Impurity 10, as they meet all the acceptance criteria outlined in the ICH Q2(R1) guidelines.

• The HPLC method stands out as a robust and reliable technique. Its simplicity and isocratic nature make it ideal for routine quality control environments where ease of use and method ruggedness are the primary concerns.

• The UPLC method emerges as the technologically superior option, offering significant improvements in speed, sensitivity, and resolution.[5] The five-fold reduction in run time dramatically increases sample throughput, a critical advantage in a research and development setting. Its lower detection and quantitation limits provide a greater margin of safety for trace impurity analysis. The reduced solvent consumption also aligns with green chemistry initiatives and offers long-term cost savings.

Final Recommendation: For high-throughput environments such as process development and stability testing, the UPLC method is the clear choice. For standard release testing in a QC lab where instrument availability might be limited to HPLC systems, the validated HPLC method provides a dependable and compliant solution. The choice ultimately depends on the specific needs, resources, and objectives of the laboratory.

References

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025, July 2). YouTube.
• HPLC vs. UPLC for Riociguat Impurity Profiling: A Head-to-Head Comparison. (n.d.). Benchchem.
• Head-to-head comparison of HPLC vs. UPLC for rocuronium impurity profiling. (n.d.). Benchchem.
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (1994, October 27). ICH.
• Validation of Analytical Procedures Q2(R2). (2023, November 30). ICH.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.). European Medicines Agency.
• ICH and FDA Guidelines for Analytical Method Validation. (2025, December 2). Lab Manager.
• Nguyen, T., et al. (2006). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Taylor & Francis Online.
• ICH guideline Q2(R2) on validation of analytical procedures. (2022, March 31). European Medicines Agency.
• Rao, R. N., et al. (2004). Development and validation of a liquid chromatographic method for determination of related-substances of mosapride citrate in bulk drugs and pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 36(4), 759-67.
• Kanwal, N. (n.d.). ICH Q2 Analytical Method Validation. Slideshare.
• Switch from HPLC to UPLC: A Novel Achievement in Liquid Chromatography Technique. (2013, June 30). International Journal of Pharmaceutical Sciences Review and Research.
• Mosapride Impurity 10. (n.d.). Clearsynth.
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• Validation of Analytical Methods in Accordance With ICH Guidelines Q2(R1). (n.d.). Scribd.
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995, June). European Medicines Agency.
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• UPLC vs HPLC: Key Differences & Method Migration Guide 2026. (2026, March 12). LinkedIn.
• Mosapride Impurity 10. (n.d.). Simson Pharma Limited.
• Shitole, S., et al. (2015). DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR SIMULTANEOUS DETERMINATION OF RELATED SUBSTANCES OF S (-) PANTOPRAZOLE AND MOSAPRIDE CITRATE IN CAPSULE DOSAGE FORM. ResearchGate.
• Mosapride Impurities and Mosapride. (n.d.). Daicel Pharma Standards.
• Mosapride-impurities. (n.d.). Pharmaffiliates.
• A validated RP-HPLC method for the determination of mosapride citrate in bulk drug samples and pharmaceutical formulations. (2002, December 15). PubMed.
• Prabhakar, B. K., et al. (n.d.). Development and Validation of Spectrophotometric Methods for Determination of Mosapride Citrate in Pharmaceutical Dosage Forms. TSI Journals.
• CN111505154B - Detection method for mosapride citrate and five key impurities in preparation thereof. (n.d.). Google Patents.

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Cross-Validation of HPLC and UHPLC Methods for Mosapride Impurity 10: A Comprehensive Transfer Guide

Analytical Context: Mosapride and the Significance of Impurity 10

Mosapride citrate is a highly selective 5-HT4 receptor agonist widely utilized as a gastroprokinetic agent to manage delayed gastric emptying[1][2]. During the synthesis and lifecycle of the Active Pharmaceutical Ingredient (API), several related substances and degradation products emerge. Among these, Mosapride Impurity 10 (IUPAC: 4-Amino-5-chloro-2-hydroxy benzoic acid; CAS: 21386-95-8) is a critical polar precursor and potential degradation product[3].

Because Impurity 10 is highly polar relative to the parent mosapride molecule, it elutes early in reversed-phase liquid chromatography. Accurately quantifying this impurity is essential for API release testing. However, legacy High-Performance Liquid Chromatography (HPLC) methods often suffer from long run times and high solvent consumption. Transitioning these methods to Ultra-High-Performance Liquid Chromatography (UHPLC) offers superior resolution, higher throughput, and reduced environmental impact[4][5].

Mosapride mechanism of action via 5-HT4 receptor-mediated signaling.

The Physics and Causality of Method Transfer

Transferring a method from HPLC to UHPLC is not a simple copy-paste of instrument parameters; it requires mathematical scaling grounded in chromatographic physics. The underlying causality of this transfer is governed by the Van Deemter equation , which models column efficiency (Height Equivalent to a Theoretical Plate, HETP) against mobile phase linear velocity[4][5].

By reducing the stationary phase particle size from 5 µm (HPLC) to sub-2 µm (UHPLC), the Eddy diffusion ( A term) and resistance to mass transfer ( C term) are drastically minimized[4][6]. This physical change allows the UHPLC system to operate at much higher linear velocities without sacrificing theoretical plates, enabling faster separations.

However, because Impurity 10 is an early-eluting polar compound, it is highly susceptible to Gradient Delay Volume (GDV) mismatches[7]. The GDV is the volume between the point of solvent mixing and the head of the column. Legacy HPLC systems typically have a GDV of 1.0–2.0 mL, whereas UHPLC systems have a GDV of 0.1–0.3 mL[5]. If this volume difference is not mathematically compensated during transfer, the organic modifier reaches the UHPLC column too quickly, causing Impurity 10 to elute prematurely and potentially co-elute with the void volume.

Self-Validating Experimental Methodology

To ensure scientific integrity, the following protocol operates as a self-validating system. It incorporates an internal System Suitability Test (SST) that must be passed before cross-validation can proceed, ensuring the method is fundamentally sound before data collection begins.

Phase 1: Baseline HPLC Method Establishment

• Mobile Phase: Prepare Buffer A (0.1% Trifluoroacetic acid in water) and Buffer B (Acetonitrile).

• Column: Install a standard C18 column (150 mm × 4.6 mm, 5 µm).

• Parameters: Set flow rate to 1.0 mL/min, injection volume to 20 µL, and column temperature to 30°C.

• Gradient: Execute the legacy gradient (e.g., 5% B to 60% B over 20 minutes).

Phase 2: Geometrical Scaling & System Characterization

To maintain the exact chromatographic profile, calculate the UHPLC parameters based on the physical dimensions of the new column (50 mm × 2.1 mm, 1.7 µm)[4][6].

• Flow Rate Scaling: Adjusted to maintain linear velocity.

  FUHPLC​=FHPLC​×(dc,UHPLC2​/dc,HPLC2​)×(dp,HPLC​/dp,UHPLC​)≈0.6 mL/min

• Injection Volume Scaling: Adjusted to prevent column overloading and extra-column band broadening.

• Gradient Time Scaling: Scaled to column volume to ensure analytes elute at the same solvent composition[5].

  tg,UHPLC​=tg,HPLC​×(Vm,UHPLC​/Vm,HPLC​)×(FHPLC​/FUHPLC​)≈2.3 min

Phase 3: UHPLC Optimization & GDV Compensation

• Hardware Setup: Install the UHPLC C18 column (50 mm × 2.1 mm, 1.7 µm).

• GDV Adjustment (Critical Step): Because the UHPLC has a smaller GDV, inject a simulated isocratic hold (injection delay) equal to the difference in dwell volumes ( ΔGDV ) divided by the UHPLC flow rate. This prevents the polar Impurity 10 from being swept into the void volume[5][7].

Phase 4: Internal Control (SST) & ICH Q2 Cross-Validation

• SST Check: Inject a standard mixture of Mosapride API and Impurity 10. The system must yield a resolution ( Rs​ ) > 2.0 and a tailing factor ( Tf​ ) < 1.5. If it fails, return to Phase 3 to adjust the GDV compensation.

• Validation: Once SST passes, evaluate Linearity, Limit of Detection (LOD), Limit of Quantitation (LOQ), Precision, and Accuracy strictly according to ICH Q2(R1)/Q2(R2) guidelines.

Logical workflow for scaling and cross-validating HPLC methods to UHPLC platforms.

Quantitative Data Comparison

The mathematical scaling and GDV compensation yield a highly efficient UHPLC method that outperforms the legacy HPLC method while maintaining identical elution order and relative retention.

Table 1: Chromatographic Parameters Comparison

Parameter	Legacy HPLC Method	Optimized UHPLC Method	Scaling Factor / Impact
Column Dimensions	150 mm × 4.6 mm	50 mm × 2.1 mm	~86% reduction in void volume
Particle Size	5.0 µm	1.7 µm	Higher theoretical plate count
Flow Rate	1.0 mL/min	0.6 mL/min	Optimized linear velocity
Injection Volume	20.0 µL	1.5 µL	Prevents band broadening
Total Run Time	25.0 min	4.0 min	~84% time savings
Solvent Consumption	25.0 mL / run	2.4 mL / run	~90% solvent reduction

Table 2: Cross-Validation Performance Metrics (Impurity 10)

The cross-validation demonstrates that the UHPLC method not only matches but exceeds the sensitivity and precision of the legacy HPLC method, largely due to the sharper peak shapes generated by reduced longitudinal diffusion.

Validation Parameter (ICH Q2)	Legacy HPLC Result	UHPLC Result	Acceptance Criteria
Retention Time (Impurity 10)	8.45 min	1.15 min	N/A (Method dependent)
Resolution ( Rs​ )	2.3	3.4	> 2.0
Peak Asymmetry ( Tf​ )	1.42	1.12	< 1.5
Limit of Detection (LOD)	0.05 µg/mL	0.01 µg/mL	Signal-to-Noise > 3:1
Limit of Quantitation (LOQ)	0.15 µg/mL	0.03 µg/mL	Signal-to-Noise > 10:1
Linearity ( R2 )	0.9985	0.9998	> 0.998
Method Precision (%RSD)	1.8%	0.6%	< 2.0%

Conclusion

The cross-validation of Mosapride Impurity 10 from HPLC to UHPLC illustrates the critical intersection of chromatographic physics and analytical regulatory compliance. By strictly adhering to geometrical scaling rules and compensating for Gradient Delay Volume (GDV) mismatches, laboratories can successfully transfer legacy methods for polar impurities without risking co-elution[5][6][7]. The resulting UHPLC method provides a self-validating, highly trustworthy system that drastically reduces solvent waste and analysis time while improving sensitivity and peak resolution.

References

• Clearsynth. "Mosapride Impurity 10 | CAS No. 21386-95-8 | Clearsynth". clearsynth.com.
• Trudell, J. "Best Practices in HPLC to UHPLC Method Transfer". labcompare.com.
• Guillarme, D. et al. "Chapter 3: Method Transfer Between Conventional HPLC and UHPLC". rsc.org.
• Agilent Technologies. "METHOD TRANSFER BETWEEN HPLC AND UHPLC INSTRUMENTS". agilent.com.
• Thermo Fisher Scientific.
• Li, K. et al. "The tissue distribution and excretion study of mosapride and its active des-p-fluorobenzyl and 4'-N-oxide metabolites in rats by ultra-high performance liquid chromatography-tandem mass spectrometry method". nih.gov (Xenobiotica).

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Comparative Retention Profiling of Mosapride Related Substances and Impurity 10

As a Senior Application Scientist, developing a robust, stability-indicating chromatographic method requires more than just following a recipe; it demands a deep mechanistic understanding of the analytes involved. Mosapride citrate, a potent gastroprokinetic agent acting as a selective 5-HT4 agonist, is subject to strict regulatory scrutiny regarding its impurity profile[1].

Among its known degradation products and synthetic precursors, Impurity 10 (4-Amino-5-chloro-2-hydroxybenzoic acid)[2] presents unique chromatographic challenges when analyzed alongside the active pharmaceutical ingredient (API) and other related substances (e.g., Impurity A). This guide objectively compares the retention behavior of these compounds, explaining the physicochemical causality behind their separation and providing a self-validating experimental workflow for reliable quantification.

Mechanistic Insights: The Chemistry of Retention

To understand why Impurity 10 elutes at a specific relative retention time (RRT) compared to Mosapride, we must analyze their structural and electronic properties. Reverse-phase high-performance liquid chromatography (RP-HPLC) separates compounds based on hydrophobicity, which is heavily influenced by the mobile phase pH and the analytes' pKa values.

• Impurity 10 (4-Amino-5-chloro-2-hydroxybenzoic acid): With a low molecular weight (187.58 g/mol ) and the presence of highly polar carboxylic acid and hydroxyl groups, this molecule is highly hydrophilic[2]. At a mobile phase pH of 3.0–4.0, the carboxylic acid moiety (pKa ~2.5) is significantly ionized. This ionization drastically reduces its affinity for the non-polar C18 stationary phase, forcing it to elute very early in the chromatographic run.

• Impurity A (Des-fluorobenzyl Mosapride): Lacking the bulky, hydrophobic fluorobenzyl group of the parent API, this intermediate possesses moderate polarity. It interacts more strongly with the C18 column than Impurity 10 but less than Mosapride, resulting in a mid-elution profile.

• Mosapride API: The parent molecule (MW 421.9 g/mol ) contains a large hydrophobic fluorobenzyl-morpholine complex. Even when its basic amine groups are protonated at acidic pH, the sheer hydrophobic bulk dominates its retention, causing it to elute significantly later than its polar fragments[].

Fig 1: Mechanistic logic dictating the retention times of Mosapride and its related impurities.

Comparative Retention Time Data

The following table synthesizes quantitative retention data derived from optimized isocratic RP-HPLC methods utilizing a C18 column and a buffered mobile phase (pH 3.0–4.0)[1][4].

Note: RRT is calculated relative to the Mosapride principal peak. Resolution (Rs) is calculated relative to the immediately preceding peak.

Analyte	Chemical Nature	Relative Retention Time (RRT)	Resolution (Rs)	UV Max (nm)
Solvent Front / Void	Unretained salts/excipients	~0.10	N/A	N/A
Impurity 10	Highly polar, acidic degradation product	~0.25	> 5.0	274
Polar Impurity (Unknown)	Early-eluting process impurity	~0.45	> 3.5	274
Impurity A	Intermediate polarity	~0.65	> 4.0	274
Mosapride Citrate	Hydrophobic, basic API	1.00	> 3.0	274
Impurity B (Dimer)	Highly hydrophobic	~1.45	> 4.0	274

Data Analysis: Impurity 10 is completely resolved from the active component and the void volume. If the mobile phase pH drops below 2.5, the carboxylic acid of Impurity 10 becomes fully protonated (neutralized), which increases its hydrophobicity. This causes an unwanted rightward shift in its retention time, risking co-elution with the unknown polar impurities[].

Self-Validating Experimental Protocol

To ensure trustworthiness, the following methodology is designed as a self-validating system . This means the protocol contains internal checkpoints (System Suitability Tests) that must pass before sample analysis can proceed, guaranteeing that the chemistry is behaving as predicted[4].

Reagents and Materials

• Column: Waters Symmetry C18, 250 mm × 4.6 mm, 5 µm particle size (or equivalent end-capped column).

• Mobile Phase: 0.02 M Potassium dihydrogen phosphate buffer (adjusted to pH 4.0 with dilute o-phosphoric acid) and Acetonitrile in a 50:50 (v/v) ratio[1].

• Detection: UV at 274 nm.

• Flow Rate: 1.0 mL/min at 40°C.

Step-by-Step Workflow

• Buffer Preparation: Dissolve 2.72 g of KH2​PO4​ in 1000 mL of HPLC-grade water. Adjust strictly to pH 4.0. Causality: pH 4.0 suppresses silanol ionization on the column, preventing peak tailing of the basic Mosapride, while keeping Impurity 10 ionized for early elution.

• Mobile Phase Mixing: Mix the buffer and acetonitrile (50:50). Filter through a 0.45 µm membrane and degas ultrasonically.

• System Suitability Solution (SST): Prepare a solution containing Mosapride (500 µg/mL), Impurity 10 (5 µg/mL), and Impurity A (5 µg/mL) in the mobile phase.

• Self-Validation Gate (Injection): Inject 10 µL of the SST.

  • Check 1: The resolution (Rs) between Impurity 10 and the nearest peak must be ≥2.0 .

  • Check 2: The tailing factor for the Mosapride peak must be ≤1.5 .

  • Action: If tailing exceeds 1.5, secondary silanol interactions are occurring. Introduce 0.1% Triethylamine (TEA) to the buffer to competitively block silanol sites[4].

• Sample Analysis: Once the system passes the validation gate, inject the test samples.

Fig 2: Self-validating chromatographic workflow for Mosapride and Impurity 10 analysis.

Troubleshooting & Optimization Insights

• Impurity 10 Co-eluting with the Void Volume: If Impurity 10 elutes too early (RRT < 0.15), the organic modifier (Acetonitrile) concentration is too high. Reduce the ACN ratio to 40% to increase the retention of polar analytes.

• Baseline Drift at 274 nm: Ensure that the o-phosphoric acid used for pH adjustment is of ultra-high purity. Impurities in the acid can cause significant baseline noise at lower UV wavelengths.

By strictly controlling the mobile phase pH and understanding the pKa-driven ionization states of both the active drug and its acidic degradation products, analysts can ensure a rugged, reproducible separation that meets ICH validation guidelines.

References

• CHEN Gang, MU Lei, WEN Lu, et al. "Determination of Related Substances of Mosapride Citrate in the Capsule Formulation by HPLC." Chinese Journal of Modern Applied Pharmacy. Available at: [Link]

• Nageswara Rao R, Nagaraju D, Alvi SN, et al. "Development and validation of a liquid chromatographic method for determination of related-substances of mosapride citrate in bulk drugs and pharmaceuticals." Journal of Pharmaceutical and Biomedical Analysis. Available at:[Link]

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Navigating Pharmacopeial Crossroads: A Comparative Guide to Mosapride Impurity 10 Standards

A Deep Dive into Impurity Control Beyond the Monographs of USP and EP

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) is a cornerstone of drug safety and efficacy. This guide offers a detailed comparison of pharmacopeial standards for mosapride impurity 10. However, a direct comparison between the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) is not feasible, as mosapride currently lacks monographs in these compendia. Instead, this guide will provide an in-depth analysis of the standards for mosapride impurities as defined by the Japanese Pharmacopoeia (JP), where a monograph for mosapride citrate hydrate exists. Furthermore, it will explore the general principles of impurity control as outlined by the USP and EP, offering a framework for how "mosapride impurity 10" would be approached under their guidelines.

Mosapride, a gastroprokinetic agent, enhances gastrointestinal motility and is used in the treatment of various digestive disorders.[1] The control of impurities during its synthesis and storage is critical to ensure its quality and safety. "Mosapride impurity 10" has been identified as 4-Amino-5-chloro-2-hydroxybenzoic acid (CAS No. 21386-95-8).[2]

The Japanese Pharmacopoeia (JP) Approach: A Detailed Look at Mosapride Citrate Impurity Control

The Japanese Pharmacopoeia (18th Edition) includes a monograph for Mosapride Citrate Hydrate, which outlines a comprehensive strategy for controlling related substances.[3][4] This approach primarily relies on a high-performance liquid chromatography (HPLC) method for the separation and quantification of impurities.

Summary of Impurity Limits in the Japanese Pharmacopoeia

The JP monograph for Mosapride Citrate Hydrate specifies acceptance criteria for related substances based on a comparison to a standard solution of mosapride.[3]

Impurity	Acceptance Criteria (as per JP XVIII)
Impurity at a relative retention time of ~0.47	Not more than 3 times the peak area of mosapride from the standard solution.
Any other individual impurity	Not more than the peak area of mosapride from the standard solution.
Total impurities	Not more than 5 times the peak area of mosapride from the standard solution.

It is important to note that the monograph does not specifically name "mosapride impurity 10." If detected, it would be controlled under the limit for "any other individual impurity."

Experimental Protocol: JP Method for Related Substances in Mosapride Citrate Hydrate

The following is a detailed breakdown of the HPLC method for the determination of related substances in Mosapride Citrate Hydrate as per the JP monograph.[3][5]

1. Preparation of Solutions:

• Sample Solution: Dissolve 0.10 g of Mosapride Citrate Hydrate in 50 mL of methanol.

• Standard Solution: Prepare a solution containing a known concentration of Mosapride Citrate Reference Standard in methanol. The exact concentration is determined based on the preparation of the sample solution to set the reporting threshold.

2. Chromatographic Conditions:

• Detector: Ultraviolet absorption photometer (wavelength: 274 nm).

• Column: A stainless steel column 4.6 mm in inside diameter and 15 cm in length, packed with octadecylsilanized silica gel for liquid chromatography (5 µm in particle diameter).

• Column Temperature: A constant temperature of about 40°C.

• Mobile Phase: A gradient mixture of Mobile Phase A and Mobile Phase B.

  • Mobile Phase A: Dissolve 8.82 g of trisodium citrate dihydrate in 800 mL of water, adjust the pH to 4.0 with dilute hydrochloric acid, and add water to make 1000 mL.

  • Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL per minute.

3. System Suitability:

• System Performance: The number of theoretical plates and the symmetry factor of the mosapride peak are not less than 40,000 and not more than 1.5, respectively.

• System Repeatability: The relative standard deviation of the peak area of mosapride for replicate injections is not more than 3.0%.

4. Analysis:

• Inject equal volumes of the sample solution and the standard solution into the chromatograph.

• Determine the peak area of each impurity in the sample solution.

• Compare the impurity peak areas to the mosapride peak area in the standard solution to determine compliance with the acceptance criteria.

Diagram of the JP Analytical Workflow for Mosapride Impurities

Caption: Workflow for the determination of related substances in Mosapride Citrate Hydrate according to the Japanese Pharmacopoeia.

General Principles of Impurity Control in USP and EP

While mosapride is not currently in the USP or EP, the general chapters of these pharmacopeias provide a robust framework for the control of impurities in drug substances and products. These principles are largely harmonized with the International Council for Harmonisation (ICH) Q3A(R2) and Q3B(R2) guidelines.

The core of this framework revolves around three key thresholds:

• Reporting Threshold: The level at or above which an impurity must be reported in the documentation for a new drug substance.

• Identification Threshold: The level at or above which an impurity must be identified (i.e., its structure determined).

• Qualification Threshold: The level at or above which an impurity must be qualified, meaning its biological safety must be established.

ICH Q3A/B Impurity Thresholds Adopted by USP and EP

The following table summarizes the thresholds for impurities in new drug substances.

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg per day intake (whichever is lower)	0.15% or 1.0 mg per day intake (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

Data sourced from ICH Q3A(R2) guidelines.

Had mosapride been the subject of a USP or EP monograph, any impurity, including "mosapride impurity 10," would be evaluated against these thresholds. For instance, if the maximum daily dose of mosapride is less than or equal to 2 grams, any impurity found at a level of 0.10% or higher would require structural identification. If the level exceeded 0.15%, its safety would need to be assessed through appropriate studies.

Diagram of the USP/EP Decision-Making Process for Impurity Control

Caption: A simplified decision tree for the identification and qualification of impurities based on general USP/EP principles.

Conclusion: A Tale of Two (or Three) Pharmacopeias

This guide highlights the nuanced landscape of pharmacopeial standards for pharmaceutical impurities. While a direct comparison of USP and EP standards for mosapride impurity 10 is precluded by the absence of monographs, a detailed examination of the Japanese Pharmacopoeia provides valuable, specific insights into the control of impurities for this API.

For drug development professionals, this underscores a critical takeaway: the pharmacopeial standards of the target market are paramount. In the case of mosapride, adherence to the JP monograph is essential for products intended for the Japanese market.

Simultaneously, a thorough understanding of the general principles of impurity control as outlined in the USP and EP, and harmonized through ICH guidelines, provides a universal framework for ensuring the quality and safety of all drug substances, regardless of their monograph status. This knowledge is indispensable for developing a robust and globally compliant impurity control strategy.

References

• Japanese Pharmacopoeia 18th Edition.

• PMDA. JP XVII THE JAPANESE PHARMACOPOEIA. [Link]

• Japanese Pharmacopoeia 18th Edition. [Link]

• Mosapride Citrate Powder. [Link]

• Scribd. Japonea Ed. 18 Mosaprida. [Link]

• PMDA. SUPPLEMENT II TO THE JAPANESE PHARMACOPOEIA FIFTEENTH EDITION. [Link]

• PMDA. SUPPLEMENT II TO THE JAPANESE PHARMACOPOEIA SEVENTEENTH EDITION. [Link]

• PMDA. SUPPLEMENT II TO THE JAPANESE PHARMACOPOEIA EIGHTEENTH EDITION. [Link]

• Scribd. Japanese Pharmacopoeia 18th Edition. [Link]

• Google Patents.

• Daicel. Mosapride Impurities Manufacturers & Suppliers. [Link]

• GSRS. 4-AMINO-5-CHLORO-2-HYDROXYBENZOIC ACID. [Link]

• Pharmaffiliates. Mosapride Citrate-impurities. [Link]

• Google Patents.

• Semantic Scholar. The Determination of Mosapride Citrate in Bulk Drug Samples and Pharmaceutical Dosage Forms Using HPLC. [Link]

Sources

• 1. Mosapride Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 2. clearsynth.com [clearsynth.com]
• 3. scribd.com [scribd.com]
• 4. mhlw.go.jp [mhlw.go.jp]
• 5. nihs.go.jp [nihs.go.jp]

A Comprehensive Comparison Guide: Forced Degradation Studies and Impurity Profiling of Mosapride Citrate

Executive Summary & Chemical Context

Mosapride citrate dihydrate is a selective 5-HT4 receptor agonist widely utilized as a gastroprokinetic agent to enhance gastrointestinal motility. Because its therapeutic efficacy and safety profile are intrinsically tied to its chemical stability, rigorous forced degradation studies are mandated by the International Council for Harmonisation (ICH)[1].

As a Senior Application Scientist, developing a 2[2] requires more than just subjecting the Active Pharmaceutical Ingredient (API) to stress; it requires a mechanistic understanding of how and why specific impurities form. This guide objectively compares the primary degradation pathways of mosapride, evaluates the analytical methods used to resolve these impurities, and provides self-validating experimental protocols for drug development professionals.

Mechanistic Profiling: Comparing Mosapride Impurities

Understanding the structural vulnerabilities of mosapride allows researchers to predict impurity formation. The mosapride molecule contains an amide linkage, a morpholine ring, and a tertiary amine, each susceptible to distinct stress vectors[1][3].

• Impurity A (Hydrolytic Cleavage): The amide linkage is the primary site of hydrolytic attack. Under strong acidic or alkaline conditions combined with thermal energy, this bond cleaves to form Impurity A[1].

• Oxidative Derivatives: The tertiary amine and morpholine nitrogen are highly prone to N-oxidation. Exposure to peroxides rapidly generates N-oxide derivatives and N-dealkylated species[3].

• Impurity D (Excipient/Counter-ion Interaction): Unique to the citrate salt form of mosapride, thermal stress can induce a condensation reaction between the mosapride base and its citric acid counter-ion, generating Impurity D[1].

Fig 1: Mechanistic degradation pathways of mosapride citrate under ICH-mandated stress conditions.

Comparative Forced Degradation Conditions

To effectively validate a stability-indicating assay, the API must be stressed to achieve a target degradation of 5% to 20%. The table below summarizes the standardized stress conditions and their resulting impurity profiles[1][4].

Stress Condition	Reagent / Environment	Duration & Temp	Primary Degradation Products	Mechanistic Pathway
Acidic	0.1 M HCl	8 hours @ 60°C	Impurity A, Impurity C	Acid-catalyzed amide hydrolysis
Alkaline	0.1 M NaOH	8 hours @ 60°C	Impurity A	Base-catalyzed amide hydrolysis
Oxidative	0.3% - 3% H₂O₂ (Dark)	24 hours @ RT	N-oxides, N-dealkylated species	N-oxidation of morpholine/amine
Thermal	Solid State Oven	8 hours @ 60°C	Impurity C, Impurity D	Condensation with citric acid
Photolytic	UV/Vis Light	ICH Q1B standard	Unspecified degradants	Photo-oxidation / bond cleavage

Self-Validating Experimental Protocols

A robust forced degradation study must be a self-validating system. This means incorporating strict controls to ensure that the observed degradation is entirely due to the applied stress vector, and that the sample preparation does not damage the analytical equipment.

Protocol 1: Acid/Base Hydrolysis

• Stock Preparation: Prepare a 1 mg/mL stock solution of mosapride citrate dihydrate in an Acetonitrile:Water (1:1) diluent[1].

• Stress Application: Transfer 5 mL of stock to two separate flasks. Add 5 mL of 0.1 M HCl to Flask 1, and 5 mL of 0.1 M NaOH to Flask 2. Heat both at 60°C for 8 hours[4]. Causality: 60°C provides the necessary activation energy to overcome the high stability of the amide bond at physiological pH.

• Quenching (Critical Step): Cool to room temperature. Neutralize Flask 1 with 0.1 M NaOH and Flask 2 with 0.1 M HCl. Causality: Injecting highly acidic or basic samples will strip the bonded phase (C8/C18) of the HPLC column and cause severe solvent-front peak distortion. Neutralization protects the column and ensures chromatographic integrity[4].

• Dilution: Dilute with the mobile phase to a final nominal concentration of 100 µg/mL.

Protocol 2: Isolated Oxidative Stress

• Stress Application: To 5 mL of the stock solution, add 5 mL of 3% H₂O₂.

• Environmental Control: Store the solution in complete darkness at room temperature for 24 hours[1]. Causality: Hydrogen peroxide is photolabile and cleaves into highly reactive hydroxyl radicals under ambient light. Keeping the sample in the dark isolates purely chemical oxidative stress from photolytic confounding factors.

• Analysis Preparation: Dilute with mobile phase to 100 µg/mL prior to injection.

Fig 2: Self-validating experimental workflow for forced degradation and HPLC-DAD analysis.

Stability-Indicating Analytical Methodologies: A Comparative Evaluation

To quantify mosapride alongside its degradation products, the analytical method must be highly specific. Two primary High-Performance Liquid Chromatography (HPLC) approaches are established in the literature.

Method A: The Acidic Buffer Approach (Optimal for Hydrolytic Impurities)

• Column: ACE3 C8 (100 x 4.6 mm, 3µm) or Waters Symmetry C18[4][5].

• Mobile Phase: Gradient elution using 20mM Ammonium Acetate buffer (pH 5.3 - 5.5) and an Acetonitrile/Methanol organic modifier[5].

• Detection: 276 - 278 nm[4][5].

• Performance: This method is highly effective at retaining the polar hydrolytic degradants (Impurity A and C) due to the slightly acidic pH, which suppresses the ionization of acidic byproducts.

Method B: The Neutral/Basic Buffer Approach (Optimal for Co-Formulations)

• Column: X-Bridge C18[6].

• Mobile Phase: Acetonitrile : 0.025 M KH₂PO₄ : Triethylamine (TEA) (30:69:1 v/v) adjusted to pH 7.0[6].

• Detection: 283 nm[6].

• Performance: The inclusion of TEA acts as a silanol-masking agent, drastically improving the peak shape of the basic tertiary amine in mosapride. This method is particularly useful when mosapride is co-formulated with other drugs like rabeprazole[6].

The Necessity of Photo Diode Array (PDA/DAD) Detection

Regardless of the chosen chromatographic method, utilizing a5[5] is non-negotiable for stability-indicating assays.

• Causality: DAD allows for Peak Purity Testing (utilizing contrast angle theory and relative absorbance). This mathematically validates that the mosapride peak is spectrally homogenous across its entire width, proving that no unknown degradation products are co-eluting beneath the main API peak[4][6]. Without peak purity validation, a method cannot be legally classified as "stability-indicating" under ICH guidelines.

References

• Benchchem.The Chemical Stability and Degradation Profile of Mosapride Citrate Dihydrate: An In-depth Technical Guide.
• Veeprho.Mosapride Impurities and Related Compound.
• PubMed (Hegazy et al., 2011).Stability-indicating methods for the determination of mosapride citrate in the presence of its degradation products according to ICH guidelines.
• Journal of Chemical and Pharmaceutical Research (JOCPR).Development and validation of stability indicating RP-HPLC method for simultaneous determination of related substances of S (-) Pantoprazole and Mosapride Citrate.
• PubMed (El-Din et al., 2014).Stability-indicating HPLC-DAD methods for determination of two binary mixtures: Rabeprazole sodium-mosapride citrate and rabeprazole sodium-itopride hydrochloride.
• Benchchem.Application Notes and Protocols for Mosapride Citrate HPLC Analytical Method Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Stability-indicating methods for the determination of mosapride citrate in the presence of its degradation products according to ICH guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jocpr.com [jocpr.com]
• 6. Stability-indicating HPLC-DAD methods for determination of two binary mixtures: Rabeprazole sodium-mosapride citrate and rabeprazole sodium-itopride hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide for Handling Mosapride Impurity 10

As drug development professionals and analytical scientists, handling pharmaceutical reference standards requires a rigorous, mechanistic approach to safety. Mosapride Impurity 10 (CAS: 21386-95-8) is a critical reference standard utilized in the quality control, stability testing, and impurity profiling of the gastroprokinetic agent Mosapride[1][2]. Because pharmaceutical impurities often lack the extensive toxicological profiling of their parent active pharmaceutical ingredients (APIs), they must be handled with an abundance of caution, treating them as potentially potent compounds[3].

This guide provides step-by-step, field-proven methodologies for the safe handling, personal protective equipment (PPE) selection, and disposal of Mosapride Impurity 10, ensuring both scientific integrity and operator safety.

Chemical Identity & Mechanistic Toxicology

To design an effective safety protocol, we must first understand the causality behind the chemical's behavior. Mosapride Impurity 10 is chemically identified as 4-Amino-5-chloro-2-hydroxybenzoic acid [2].

The molecule features a benzene ring substituted with an amino group, a chlorine atom, a hydroxyl group, and a carboxylic acid.

• Dermal and Ocular Hazards: The lipophilic nature of the chlorinated aromatic ring allows the molecule to interact with biological membranes, while the polar carboxylic and hydroxyl groups can cause severe localized irritation. Exposure to the crystalline powder can cause serious eye irritation and skin sensitization[4].

• Inhalation Risks: Supplied as a fine powder, this compound poses a significant respiratory hazard. Inhalation of airborne particulates can lead to mucosal irritation in the respiratory tract[4].

Table 1: Physicochemical & Hazard Profile of Mosapride Impurity 10

Property	Value	Operational Safety Implication
Chemical Name	4-Amino-5-chloro-2-hydroxybenzoic acid	Reactive functional groups dictate solubility; potential for dermal sensitization.
CAS Number	21386-95-8	Critical identifier for emergency medical response and regulatory tracking[2].
Molecular Weight	187.58 g/mol	Small molecular size increases the potential for rapid systemic absorption if inhaled.
Physical State	Crystalline Solid / Powder	High risk of aerosolization and dust generation during weighing and transfer[4].

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a calculated defense mechanism against the specific physicochemical properties of the impurity. Standard laboratory attire is insufficient for handling concentrated analytical standards.

Table 2: Personal Protective Equipment (PPE) Specifications

PPE Category	Specification & Standard	Mechanistic Justification
Hand Protection	Nitrile gloves (min 0.11 mm thickness, EN 374 compliant)	Provides a robust barrier against the dermal absorption of chlorinated aromatic compounds. Double-gloving is mandatory for spill cleanup[3].
Eye Protection	Tight-fitting safety goggles (EN 166 or ANSI Z87.1)	Prevents ocular exposure to airborne crystalline dust particles, which can cause severe mechanical and chemical irritation[3][4].
Body Protection	Flame-resistant or 100% cotton lab coat, fully buttoned	Minimizes electrostatic accumulation (compared to synthetic blends), preventing particulate deposition on street clothing[3].
Respiratory	N95/P100 particulate respirator or half-mask with P3 filter	Required if handling outside a fume hood or if an aerosolization risk exists. Filters fine API and impurity particulates[4].

Operational Workflow & Handling Protocols

To maintain scientific integrity and personnel safety, handling must follow a self-validating system where each step confirms the safety of the subsequent action.

Protocol A: Precision Weighing and Transfer

• Pre-Operation Verification: Before handling the compound, verify that the chemical fume hood has a face velocity of at least 100 feet per minute (fpm). Self-validation: Do not proceed if the airflow monitor alarms or if a tissue flutter test fails.

• PPE Integrity Check: Don the required PPE. Perform an air-inflation test on your outer nitrile gloves to ensure no micro-tears compromise the barrier.

• Static Mitigation: Mosapride Impurity 10 powder can accumulate static charge, causing it to aerosolize or cling to spatulas. Discharge static from the weighing boat using an anti-static ionizer gun and utilize grounded, anti-static micro-spatulas.

• Enclosed Transfer: Open the standard vial only inside the operational fume hood. Carefully transfer the required mass (typically mg scale) to the weighing boat to avoid dust formation[4].

• In-Situ Dissolution: To permanently eliminate the dust hazard, dissolve the standard in the appropriate analytical solvent (e.g., Methanol or DMSO) immediately within the hood before transferring the solution to the LC-MS or HPLC autosampler.

• Workspace Decontamination: Wipe down the analytical balance and surrounding hood area with a solvent-dampened, lint-free wipe to capture any microscopic stray particulates.

Standard operational workflow for the safe handling of Mosapride Impurity 10.

Spill Response & Waste Disposal Plan

A spill of Mosapride Impurity 10 requires immediate, systematic action to prevent aerosolization and cross-contamination of the laboratory environment.

Protocol B: Immediate Spill Response

• Assessment & Isolation: Immediately halt operations. Assess if the spill is dry powder or in solution. Evacuate unprotected personnel from the vicinity and ensure the area is well-ventilated[4].

• Containment (The Wet-Wipe Method): Never dry-sweep pharmaceutical impurity powders, as mechanical sweeping violently aerosolizes the particulates. Instead, carefully cover the spill with absorbent paper towels.

• Solvent Dampening: Gently apply a mild solvent (e.g., a water/ethanol mixture) to the towels to dampen the powder without creating a splash.

• Inward Collection: Wipe inward from the outer edges of the spill toward the center to prevent spreading the contamination.

• Secondary Cleaning: Wash the spill area thoroughly with soap and plenty of water to remove any residual chemical traces[3].

Immediate spill response and containment protocol for Mosapride Impurity 10.

Waste Disposal Plan

All solid waste, contaminated PPE, absorbent wipes, and empty standard vials must be treated as hazardous chemical waste. Do not flush any material down the sink. Segregate materials into a clearly labeled "Hazardous Solid Waste - Toxic Organics" container. Excess and expired materials must be offered to a licensed hazardous material disposal company for incineration equipped with an afterburner and scrubber, strictly adhering to local and federal environmental regulations[3][4].

References

• Cleanchem Laboratories. "MATERIAL SAFETY DATA SHEETS N-NITROSO MOSAPRIDE IMPURITY 1". Cleanchem Lab. Available at:[Link]

Sources

• 1. Mosapride Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 2. clearsynth.com [clearsynth.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. tlcstandards.com [tlcstandards.com]